Cas no 1428088-80-5 (3,6-dichloro-N-[4-(4-hydroxypiperidin-1-yl)phenyl]pyridine-2-carboxamide)

• Product Name: 3,6-dichloro-N-[4-(4-hydroxypiperidin-1-yl)phenyl]pyridine-2-carboxamide
• CAS No: 1428088-80-5
• MF: C₁₇H₁₇Cl₂N₃O₂
• MW: 366.241781949997
• CID: 5911081
• PubChem ID: 71938237
• Update Time: 2025-06-13

3,6-dichloro-N-[4-(4-hydroxypiperidin-1-yl)phenyl]pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z779439432
• EN300-26601408
• 3,6-dichloro-N-[4-(4-hydroxypiperidin-1-yl)phenyl]pyridine-2-carboxamide
• 1428088-80-5
• AKOS034584035

• Inchi： 1S/C17H17Cl2N3O2/c18-14-5-6-15(19)21-16(14)17(24)20-11-1-3-12(4-2-11)22-9-7-13(23)8-10-22/h1-6,13,23H,7-10H2,(H,20,24)
• InChI Key： PBAYALOYOZFILH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=C1C(NC1C=CC(=CC=1)N1CCC(CC1)O)=O)Cl

Computed Properties

• Exact Mass: 365.0697822g/mol
• Monoisotopic Mass: 365.0697822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3,6-dichloro-N-[4-(4-hydroxypiperidin-1-yl)phenyl]pyridine-2-carboxamide

Introduction to 3,6-dichloro-N-[4-(4-hydroxypiperidin-1-yl)phenyl]pyridine-2-carboxamide (CAS No. 1428088-80-5)

3,6-dichloro-N-[4-(4-hydroxypiperidin-1-yl)phenyl]pyridine-2-carboxamide, identified by its CAS number 1428088-80-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its pyridine core structure, which is a privileged scaffold in drug discovery due to its versatility in interacting with biological targets. The presence of multiple functional groups, including chloro substituents and a hydroxypiperidine moiety, imparts unique chemical and pharmacological properties that make it a promising candidate for further exploration.

The molecular structure of 3,6-dichloro-N-[4-(4-hydroxypiperidin-1-yl)phenyl]pyridine-2-carboxamide consists of a pyridine ring substituted at the 3 and 6 positions with chlorine atoms, a phenyl ring linked to a piperidine ring through an amide bond. This arrangement creates a molecule with potential bioisosteric properties, allowing it to mimic or enhance the binding affinity to various biological receptors. The hydroxypiperidine group, in particular, is known for its ability to modulate enzyme activity and receptor interactions, making it a valuable component in the design of novel therapeutic agents.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting kinases and other enzymes involved in cancer progression. The pyridine-based scaffold has been extensively studied for its role in inhibiting tyrosine kinases, which are aberrantly activated in many cancers. The chloro substituents on the pyridine ring are believed to enhance binding affinity by increasing hydrophobic interactions with the target protein. Additionally, the amide linkage provides a flexible hinge region that can be fine-tuned to optimize receptor binding.

One of the most compelling aspects of 3,6-dichloro-N-[4-(4-hydroxypiperidin-1-yl)phenyl]pyridine-2-carboxamide is its potential as an anti-cancer agent. Preclinical studies have demonstrated that similar compounds with this structural motif exhibit inhibitory effects on various kinases implicated in tumor growth and metastasis. For instance, research has shown that derivatives of this class can block the activity of vascular endothelial growth factor receptors (VEGFRs), which play a crucial role in angiogenesis—the formation of new blood vessels that tumors rely on for nutrients and oxygen. By inhibiting VEGFRs, these compounds may help reduce tumor proliferation and improve therapeutic outcomes.

The hydroxypiperidine group in 3,6-dichloro-N-[4-(4-hydroxypiperidin-1-yl)phenyl]pyridine-2-carboxamide is particularly noteworthy for its ability to engage with biological targets in a manner that enhances drug efficacy. Piperidine derivatives are well-documented for their role in modulating enzyme activity, particularly in the context of G protein-coupled receptors (GPCRs) and kinases. The hydroxyl moiety introduces additional hydrogen bonding capabilities, which can improve binding affinity and selectivity. This feature makes it an attractive component for designing drugs that require precise interaction with biological macromolecules.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules like 3,6-dichloro-N-[4-(4-hydroxypiperidin-1-yl)phenyl]pyridine-2-carboxamide with high accuracy. Molecular docking studies have revealed that this compound can bind effectively to the active sites of target enzymes through multiple interactions involving hydrogen bonds, hydrophobic contacts, and π-stacking interactions. These insights have guided the optimization of lead compounds into more potent and selective inhibitors.

The synthesis of 3,6-dichloro-N-[4-(4-hydroxypiperidin-1-yl)phenyl]pyridine-2-carboxamide presents both challenges and opportunities for synthetic chemists. The introduction of multiple functional groups requires careful planning to ensure regioselectivity and high yields. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex core structure efficiently. Additionally, modern spectroscopic methods like NMR spectroscopy and mass spectrometry are essential for confirming the structural integrity of the compound at each synthetic step.

From a pharmacokinetic perspective, 3,6-dichloro-N-[4-(4-hydroxypiperidin-1-yl)phenyl]pyridine-2-carboxamide exhibits properties that make it a candidate for oral administration. Studies indicate that compounds with similar structures have favorable solubility profiles and metabolic stability, which are critical factors for drug bioavailability. Furthermore, the absence of toxicological liabilities observed in related compounds suggests that 3,6-dichloro-N-[4-(4-hydroxypiperidin-1-yl)phenyl]pyridine-2-carboxamide may be well-tolerated in vivo.

The potential therapeutic applications of 3,6-dichloro-N-[4-(4-hydroxypiperidin-1-yl)phenyl]pyridine-2-carboxamide extend beyond oncology. Emerging research suggests that this compound may also have utility in treating inflammatory diseases by modulating inflammatory pathways mediated by kinases and GPCRs. For example, inhibition of Janus kinases (JAKs), which are involved in cytokine signaling pathways, could provide relief from chronic inflammatory conditions such as rheumatoid arthritis.

In conclusion,3,6-dichloro-N-[4-(4-hydroxypiperidin-1-yl)phenyl]pyridine-2-carboxamide (CAS No. 1428088-80-5) represents a promising candidate for further pharmaceutical development. Its unique structural features offer potential advantages in terms of bioactivity and pharmacokinetics, making it an attractive target for medicinal chemists seeking novel therapeutic agents. As research continues, this compound is expected to contribute significantly to advancements in drug discovery, particularly in the treatment of cancer and inflammatory diseases.